Cas no 5745-61-9 (2H-Cyclopenta[b]furan-2-one, hexahydro-)

• Product Name: 2H-Cyclopenta[b]furan-2-one, hexahydro-
• CAS No: 5745-61-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 345305
• PubChem ID: 11665410
• Update Time: 2025-04-19

2H-Cyclopenta[b]furan-2-one, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]furan-2-one, hexahydro-
• 3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• 5745-61-9
• oxabicyclo[3.3.0]octan-3-one
• 2-oxabicyclo[3.3.0]octan-3-one
• AKOS015908430
• hexahydro-2H-cyclopenta[b]furan-2-one
• 2-oxabicyclo [3,3,0] octane-3-one
• DICZUTMNXOMHQD-UHFFFAOYSA-N
• 3,3a,4,5,6,6a-hexahydro-cyclopenta[d]furan-2-one
• DTXSID60470225
• SCHEMBL107577
• hexahydro-cyclopenta[b]furan-2-one
• 2-oxabicyclo[3,3,0]octane-3-one

• Inchi： 1S/C7H10O2/c8-7-4-5-2-1-3-6(5)9-7/h5-6H,1-4H2
• InChI Key： DICZUTMNXOMHQD-UHFFFAOYSA-N
• SMILES： O1C(CC2CCCC12)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3